Cas no 827309-94-4 (Isoquinoline, 2-(2,2-diphenylethyl)-1,2,3,4-tetrahydro-)

Isoquinoline, 2-(2,2-diphenylethyl)-1,2,3,4-tetrahydro- structure
827309-94-4 structure
Product Name:Isoquinoline, 2-(2,2-diphenylethyl)-1,2,3,4-tetrahydro-
CAS No:827309-94-4
MF:C23H23N
MW:313.43542599678
CID:685190
PubChem ID:69446833
Update Time:2025-04-19

Isoquinoline, 2-(2,2-diphenylethyl)-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 2-(2,2-diphenylethyl)-1,2,3,4-tetrahydro-
    • 2-(2,2-diphenylethyl)-3,4-dihydro-1H-isoquinoline
    • 2-(2,2-Diphenylethyl)-1,2,3,4-tetrahydroisoquinoline
    • SCHEMBL5451149
    • DTXSID50740545
    • 827309-94-4
    • Inchi: 1S/C23H23N/c1-3-10-20(11-4-1)23(21-12-5-2-6-13-21)18-24-16-15-19-9-7-8-14-22(19)17-24/h1-14,23H,15-18H2
    • InChI Key: SVKMMCTYOLVJEH-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2CC1)CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 313.183049738g/mol
  • Monoisotopic Mass: 313.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 3.2Ų
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